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Compound of Interest

Compound Name: Bevasiranib

Cat. No.: B15582105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the intravitreal

(IVT) administration of Bevasiranib in animal models, primarily focusing on rabbits, with

additional considerations for non-human primates. Bevasiranib is a small interfering RNA

(siRNA) designed to silence the expression of vascular endothelial growth factor A (VEGF-A), a

key mediator of angiogenesis, making it a therapeutic candidate for neovascular diseases of

the eye.[1][2][3]

Data Presentation
The following tables summarize quantitative data from preclinical studies of intravitreal

Bevasiranib.

Table 1: Bevasiranib Dosages and Formulations in Rabbit Models

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15582105?utm_src=pdf-interest
https://www.benchchem.com/product/b15582105?utm_src=pdf-body
https://www.benchchem.com/product/b15582105?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2405815/
https://go.drugbank.com/drugs/DB06642
https://www.medchemexpress.com/bevasiranib.html?locale=ko-KR
https://www.benchchem.com/product/b15582105?utm_src=pdf-body
https://www.benchchem.com/product/b15582105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Details Reference

Animal Model Dutch-Belted Rabbits [1][4][5]

Body Weight 1.9 to 2.9 kg [1]

Dosages 0.5 mg/eye or 2.0 mg/eye [1][4][5]

Formulation

3H-bevasiranib in Balanced

Salt Solution (BSS) or

Bevasiranib (40 mg/ml) in 5%

Dextrose in Water (D5W)

[1]

Injection Volume

Not explicitly stated, but

prepared in 1 ml tuberculin

syringes

[1]

Table 2: Ocular Biodistribution of 3H-Bevasiranib in Rabbits Following a Single Intravitreal

Injection

Tissue Key Findings Reference

Vitreous

Highest initial concentrations,

steadily decreasing over 7

days.

[1][4][5]

Retina

Highest concentration of

radioactivity among the

dissected tissues, with levels

peaking between 24 and 72

hours post-injection.

[1][4][5]

Iris Bevasiranib detected. [1][4][5]

Retinal Pigment Epithelium

(RPE)
Bevasiranib detected. [1][4][5]

Sclera (+Choroid) Bevasiranib detected. [1][4][5]
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Table 3: Efficacy of Bevasiranib in a Laser-Induced Choroidal Neovascularization (CNV)

Monkey Model

Parameter Details Reference

Animal Model Cynomolgus Monkeys [6]

Dosages
70 µg, 150 µg, or 350 µg per

eye
[6]

Efficacy Endpoint

Reduction in CNV area and

vascular leakage assessed by

fluorescein angiography.

[6]

Results

Significant inhibition of

neovascular area growth

(>50% reduction compared to

control) and dose-dependent

reduction in vascular leakage.

[6]

Experimental Protocols
Protocol 1: Intravitreal Injection of Bevasiranib in Dutch-
Belted Rabbits
This protocol is based on studies investigating the ocular biodistribution of Bevasiranib.[1][4]

[5]

1. Materials and Reagents:

Bevasiranib solution (e.g., 40 mg/ml in 5% Dextrose in Water)[1]

Sterile 0.2 μm syringe filter[1]

1 ml tuberculin syringes with 30-gauge needles[1]

Anesthetic cocktail (e.g., Ketamine/Xylazine)[1]

Mydriatic drops (e.g., 1% Tropicamide or 1% Mydriacyl)[1]
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Topical analgesic (e.g., 0.5% Proparacaine)[1]

Povidone-iodine solution (5% and 10%)[7]

Eyelid speculum[8]

Conjunctival forceps[8]

Cotton swabs[7]

2. Animal Preparation:

Anesthetize the rabbit using an appropriate protocol (e.g., intramuscular injection of a

ketamine/xylazine cocktail at 0.5 ml/kg).[1]

Dilate the pupils of both eyes by instilling 2-3 drops of a mydriatic agent.[1]

Apply a topical analgesic to the ocular surface.[1]

Prepare the periocular area by applying 10% povidone-iodine to the skin, followed by one

drop of 5% povidone-iodine on the conjunctiva.[7]

Insert an eyelid speculum to ensure adequate exposure of the globe.[8]

3. Bevasiranib Preparation:

Dissolve Bevasiranib in the appropriate vehicle (e.g., 5% Dextrose in Water) to the desired

concentration.[1]

Filter the solution through a 0.2 μm syringe filter to ensure sterility.[1]

Load the sterile Bevasiranib solution into 1 ml tuberculin syringes fitted with 30-gauge

needles.[1]

Store the prepared syringes at 4°C until administration.[1]

4. Intravitreal Injection Procedure:

Gently stabilize the globe with conjunctival forceps.[8]
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Insert the 30-gauge needle perpendicularly into the vitreous cavity, 1 mm posterior to the

surgical limbus in the superotemporal quadrant.[7] The pars plana is the optimal injection

site.[9]

Slowly inject the desired volume of Bevasiranib solution.

Immediately after withdrawing the needle, apply a sterile cotton swab to the injection site and

apply gentle pressure for at least 30 seconds to minimize reflux.[7]

5. Post-Procedure Monitoring and Analysis:

Monitor the animals for any signs of ocular inflammation or adverse reactions.

For biodistribution studies, euthanize subgroups of animals at predetermined time points

(e.g., up to 7 days post-injection).[1][4][5]

Enucleate the eyes and either collect them whole or dissect them into individual ocular

tissues (e.g., vitreous, retina, RPE, choroid, sclera, iris, ciliary body, lens, aqueous humor).[1]

[6]

Analyze the tissue samples for Bevasiranib concentration using appropriate methods such

as liquid scintillation counting for radiolabeled compounds or a validated Locked Nucleic Acid

(LNA) based noncompetitive hybridization-ligation enzyme-linked immunosorbent assay

(ELISA) for intact Bevasiranib.[1][4][5]

Protocol 2: General Considerations for Intravitreal
Injection in Non-Human Primates (e.g., Cynomolgus or
Marmoset Monkeys)
This protocol provides a general framework, as specific details for Bevasiranib are less

documented than for rabbits. The ocular anatomy of cynomolgus monkeys is very similar to

that of humans.[10][11]

1. Animal Preparation and Anesthesia:

Anesthetize the monkey using an appropriate and approved protocol (e.g., intramuscular

ketamine and medetomidine).[12]
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Induce mydriasis with 1% tropicamide eye drops.[12]

Instill an antiseptic solution (e.g., 5% povidone-iodine) in the injection area.[12]

Apply a local ophthalmic anesthetic and insert a lid speculum.[12]

2. Injection Procedure:

The procedure should be performed under a surgical microscope.[12]

Measure and mark the injection site on the conjunctiva, typically 1.5 to 3 mm posterior to the

corneal limbus.[12][13]

Using a 30-gauge needle, perform the intravitreal injection of the desired volume (e.g., 40-

100 µL).[13] The recommended maximum volume for IVT injections in cynomolgus monkeys

is 100 µL/eye.[14]

Monitor for any reflux from the injection site.[12]

3. Post-Procedure Monitoring:

Closely monitor the animals for up to two weeks for any signs of adverse effects.[13]

Conduct regular ophthalmic examinations, including measurements of intraocular pressure

(IOP), slit-lamp examinations, and funduscopy.[12] Electroretinography (ERG) can also be

used to assess retinal function.[12]
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Caption: Bevasiranib-mediated inhibition of the VEGF signaling pathway.
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Caption: Workflow for intravitreal injection of Bevasiranib in animal models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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